Cas no 1173557-33-9 (5-bromo-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide)

5-bromo-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide structure

1173557-33-9 structure

Product Name:5-bromo-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide

CAS No:1173557-33-9

MF:C₁₃H₈BrN₃O₄S

MW:382.18932056427

CID:6097214

PubChem ID:44043879

Update Time:2024-01-16

5-bromo-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-bromo-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide
- 2-Furancarboxamide, 5-bromo-N-(3-methyl-6-nitro-2(3H)-benzothiazolylidene)-
- 5-bromo-N-(3-methyl-6-nitro-1,3-benzothiazol-2-ylidene)furan-2-carboxamide
- AKOS024611851
- 1173557-33-9
- F1821-1266
- (E)-5-bromo-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide
- 5-bromo-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide
- Inchi： 1S/C13H8BrN3O4S/c1-16-8-3-2-7(17(19)20)6-10(8)22-13(16)15-12(18)9-4-5-11(14)21-9/h2-6H,1H3
- InChI Key： WNMYTHCEMASOTG-UHFFFAOYSA-N
- SMILES： O1C(Br)=CC=C1C(N=C1N(C)C2=CC=C([N+]([O-])=O)C=C2S1)=O

Computed Properties

Exact Mass: 380.94189g/mol
Monoisotopic Mass: 380.94189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 512
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 117Å²

Experimental Properties

Density: 1.84±0.1 g/cm3(Predicted)
Boiling Point: 522.5±60.0 °C(Predicted)
pka: -3.48±0.20(Predicted)

5-bromo-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide Pricemore >>

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